Cyclic ketal bridged bisepoxides: enabling the design of degradable epoxy-amine thermosets for carbon fiber composite applications†
RSC Applied Polymers Pub Date: 2023-08-17 DOI: 10.1039/D3LP00095H
Abstract
A series of degradable epoxy-amine thermosets was developed using novel cyclic-ketal based bisepoxide monomers and a commercially available diamine. By tailoring the design of the ketal bridge, we fabricated thermosets that undergo complete degradation with tunable degradation profiles in low pH conditions while maintaining stability in mildly acidic to basic pH conditions. The thermomechanical and mechanical properties of these degradable thermosets were comparable to a non-degradable commercial variant, offering similar or superior performance. We further demonstrated the application of these degradable thermosets in the construction of carbon-fiber reinforced polymer (CFRP) composites. Using aqueous conditions, the polymer matrix could be fully degraded in low pH conditions, enabling the recovery of pristine carbon fibers. This work showcases the potential of cyclic-ketal based thermosets in achieving a delicate balance between robust performance in practical composite applications and efficient end-of-use recovery strategies. The successful recovery and reuse of high-quality carbon fibers from CFRPs not only contribute to resource sustainability but also offer economic advantages by potentially reducing material costs and waste.
Recommended Literature
- [1] Positional photocleavage control of DNA-based nanoswitches†
- [2] Simple and efficient synthesis methods for fabricating anode materials of sodium-ion batteries and their sodium-ion storage mechanism study†
- [3] Determination of absolute rate constants for olefinic oxidations by measurement of photochemical pre- and after-effects. Part I.—At “high” oxygen pressures
- [4] A simple and sensitive flow injection method based on the catalytic activity of CdS quantum dots in an acidic permanganate chemiluminescence system for determination of formaldehyde in water and wastewater†
- [5] In vitro evaluation of anti-hepatoma activity of brevilin A: involvement of Stat3/Snail and Wnt/β-catenin pathways
- [6] Peroxide-free redox initiating systems for polymerization in mild conditions
- [7] Nanomaterials for alternative energy sources
- [8] A prototype of a new inductively coupled plasma time-of-flight mass spectrometer providing temporally resolved, multi-element detection of short signals generated by single particles and droplets
- [9] Self-assembly of graphene oxide aerogels by layered double hydroxides cross-linking and their application in water purification†
- [10] Vinylene carbonate as a highly effective electrolyte additive for Li3VO4 anodes with enhanced electrochemical performance†
